Cas no 1187591-56-5 ((3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid)

• Product Name: (3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid
• CAS No: 1187591-56-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5950773
• PubChem ID: 853403
• Update Time: 2025-06-08

(3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid
• EN300-13157603
• AKOS017380131
• 1187591-56-5

• Inchi： 1S/C12H15NO4/c1-8(14)13-11(7-12(15)16)9-3-5-10(17-2)6-4-9/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)/t11-/m1/s1
• InChI Key： PJJWOHFAWCCPGM-LLVKDONJSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@@H](CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid

Introduction to (3R)-3-acetamido-3-(4-methoxyphenyl)propanoic Acid (CAS No. 1187591-56-5)

(3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid, identified by its CAS number 1187591-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids derivatives, characterized by its unique structural and functional properties. The presence of both an acetamide group and a methoxy-substituted phenyl ring contributes to its distinct chemical behavior, making it a valuable candidate for various biochemical applications.

The synthesis and characterization of (3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid have been extensively studied due to its potential in drug discovery and molecular biology. Recent advancements in synthetic methodologies have enabled the production of this compound with high enantiomeric purity, which is crucial for its biological activity. The stereochemistry of the (3R) configuration plays a pivotal role in determining its interaction with biological targets, making it an attractive scaffold for developing novel therapeutic agents.

In the realm of medicinal chemistry, the structural features of (3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid offer a rich platform for modulating biological pathways. The acetamide moiety is known to enhance solubility and metabolic stability, while the methoxyphenyl group provides hydrophobic interactions and electronic effects that can fine-tune binding affinity. These properties have led to its exploration in the design of enzyme inhibitors, receptor modulators, and other pharmacophores.

Recent research has highlighted the compound's potential in addressing neurological disorders. Studies suggest that derivatives of this molecule may interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The methoxyphenyl ring, in particular, has been identified as a key pharmacophore in several CNS-active compounds, enhancing their efficacy and selectivity.

The role of chiral purity in pharmaceuticals cannot be overstated, and (3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid exemplifies this principle. Enantiomeric excess (ee) greater than 95% has been achieved through optimized synthetic routes, ensuring that the compound behaves predictably in biological systems. This level of enantiomeric purity is essential for minimizing side effects and maximizing therapeutic outcomes.

Additionally, the compound's compatibility with various spectroscopic techniques has made it a useful tool in structural elucidation studies. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, has been employed to confirm the molecular structure and stereochemistry of (3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid. High-resolution mass spectrometry (HRMS) has further validated its molecular weight and fragmentation patterns, providing robust evidence for its identity.

The pharmacokinetic properties of this compound have also been a subject of interest. Preliminary studies indicate that it exhibits moderate bioavailability when administered orally, with a reasonable half-life allowing for repeated dosing regimens. This makes it a promising candidate for further development into an oral therapeutic agent. Furthermore, its metabolic stability suggests that it can withstand enzymatic degradation in vivo, increasing its potential utility.

In conclusion, (3R)-3-acetamido-3-(4-methoxyphenyl)propanoic acid (CAS No. 1187591-56-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. Its synthesis, characterization, and preliminary pharmacological evaluations underscore its importance as a building block for novel drug candidates. As research continues to uncover new applications for this compound, it is expected to play an increasingly vital role in addressing complex diseases and improving patient outcomes.